Cas no 1898424-81-1 (tert-butyl N-5-(1-aminocyclopentyl)-2-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-5-(1-aminocyclopentyl)-2-hydroxyphenylcarbamate
• CAS No: 1898424-81-1
• MF: C₁₆H₂₄N₂O₃
• MW: 292.373364448547
• CID: 6154362
• PubChem ID: 117472222
• Update Time: 2025-05-26

tert-butyl N-5-(1-aminocyclopentyl)-2-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(1-aminocyclopentyl)-2-hydroxyphenylcarbamate
• EN300-1873567
• 1898424-81-1
• tert-butyl N-[5-(1-aminocyclopentyl)-2-hydroxyphenyl]carbamate

• Inchi： 1S/C16H24N2O3/c1-15(2,3)21-14(20)18-12-10-11(6-7-13(12)19)16(17)8-4-5-9-16/h6-7,10,19H,4-5,8-9,17H2,1-3H3,(H,18,20)
• InChI Key： HTFYYJBDGQFHCN-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C=CC(=C1)C1(CCCC1)N)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 292.17869263g/mol
• Monoisotopic Mass: 292.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-5-(1-aminocyclopentyl)-2-hydroxyphenylcarbamate

Comprehensive Overview of tert-butyl N-5-(1-aminocyclopentyl)-2-hydroxyphenylcarbamate (CAS No. 1898424-81-1)

The compound tert-butyl N-5-(1-aminocyclopentyl)-2-hydroxyphenylcarbamate, identified by its CAS No. 1898424-81-1, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of carbamate derivatives, which are widely recognized for their versatility in drug design and medicinal chemistry. The presence of both aminocyclopentyl and hydroxyphenyl moieties in its structure makes it a promising candidate for targeting specific biological pathways, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for tert-butyl N-5-(1-aminocyclopentyl)-2-hydroxyphenylcarbamate has surged due to its potential applications in central nervous system (CNS) therapeutics. Researchers are particularly interested in its ability to interact with neurotransmitter receptors, which could pave the way for novel treatments for neurological disorders. The compound's unique carbamate linkage and tert-butyl group contribute to its stability and bioavailability, making it a valuable scaffold for further derivatization.

One of the most frequently asked questions about CAS No. 1898424-81-1 is its solubility and stability under various conditions. Studies have shown that this compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, while remaining stable at room temperature for extended periods. This property is crucial for its handling in laboratory settings and its potential scalability in industrial applications.

The synthesis of tert-butyl N-5-(1-aminocyclopentyl)-2-hydroxyphenylcarbamate typically involves multi-step organic reactions, including protection-deprotection strategies and catalytic hydrogenation. These methods ensure high yield and purity, which are essential for its use in high-throughput screening and structure-activity relationship (SAR) studies. The compound's molecular weight and logP value further highlight its suitability for drug discovery programs.

Another area of interest is the compound's potential role in cancer research. Preliminary studies suggest that tert-butyl N-5-(1-aminocyclopentyl)-2-hydroxyphenylcarbamate may exhibit anti-proliferative effects on certain cancer cell lines, possibly through modulation of apoptotic pathways. This aligns with the growing trend of exploring small-molecule inhibitors as alternatives to traditional chemotherapy agents.

From a commercial perspective, CAS No. 1898424-81-1 is available through several chemical suppliers and custom synthesis providers. Its pricing and availability often depend on the scale of procurement, with larger quantities being more cost-effective for industrial-scale applications. Researchers are advised to verify the certificate of analysis (CoA) and purity specifications before purchasing to ensure consistency in experimental results.

In conclusion, tert-butyl N-5-(1-aminocyclopentyl)-2-hydroxyphenylcarbamate represents a fascinating example of how carbamate chemistry can be leveraged to address unmet medical needs. Its structural complexity and biological relevance make it a subject of ongoing investigation, particularly in the fields of neuropharmacology and oncology. As research progresses, this compound may well emerge as a cornerstone in the development of next-generation therapeutics.